molecular formula C11H17N B7809120 N-Isopropyl-2,3-xylidine CAS No. 63114-76-1

N-Isopropyl-2,3-xylidine

Cat. No.: B7809120
CAS No.: 63114-76-1
M. Wt: 163.26 g/mol
InChI Key: IUEHLAXLHVYGLI-UHFFFAOYSA-N
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Description

N-Isopropyl-2,3-xylidine is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

2,3-dimethyl-N-propan-2-ylaniline
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InChI

InChI=1S/C11H17N/c1-8(2)12-11-7-5-6-9(3)10(11)4/h5-8,12H,1-4H3
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InChI Key

IUEHLAXLHVYGLI-UHFFFAOYSA-N
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Canonical SMILES

CC1=C(C(=CC=C1)NC(C)C)C
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Molecular Formula

C11H17N
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DSSTOX Substance ID

DTXSID90212453
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Molecular Weight

163.26 g/mol
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CAS No.

63114-76-1
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Synthesis routes and methods

Procedure details

A mixture of 12 g of 2,3-xylidine, 60 ml of acetone and 30 g of type 5A sieves (alumino silicate) are placed in a flask and stirred overnight at room temperature. The mixture is filtered and the filtrate concentrated in vacuo to yield an oily residue. This residue is taken up in 100 ml of methanol, treated with 4.0 g of sodium borohydride and warmed to above 15° C. The mixture is made acidic, then basic, and finally extracted with ether to yield 11.4 g of N-isopropyl-2,3-xylidine which is verified by infra-red spectra and NMR.
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12 g
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60 mL
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4 g
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100 mL
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